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Compound of Interest

Compound Name: Meptyldinocap

Cat. No.: B1662176

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meptyldinocap, an active ingredient in fungicides, is crucial for managing powdery mildew on
various crops.[1][2] Accurate quantification of meptyldinocap residues is essential for
regulatory compliance, environmental monitoring, and food safety assessment. The preparation
of precise and stable analytical standards is a prerequisite for reliable analytical methods, such
as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4][5]

These application notes provide a detailed protocol for the preparation of meptyldinocap
analytical standards, including information on its solubility, stability, and storage. The protocol is
designed to ensure the accuracy and reproducibility of analytical results.

Data Presentation
Physicochemical Properties
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Property Value Reference

RS)-2-(1-Methylheptyl)-4,6-
Chemical Name (_ _) ( yihepty) [6]
dinitrophenyl crotonate

CAS Number 131-72-6 [6]
Molecular Formula C18H24N206 [6]
Molecular Weight 364.4 g/mol [6]
Appearance Yellowish to brown liquid [6]

Solubility Data

Meptyldinocap exhibits good solubility in a range of organic solvents, facilitating the
preparation of stock solutions. It has low aqueous solubility.[7][8]

Solvent Solubility (at 20°C) Reference
Acetone > 252 g/L 9]
1,2-Dichloroethane > 252 g/L 9]

Ethyl acetate > 256 g/L [6]19]
n-Heptane > 251 g/L [9]
Methanol > 253 g/L [9]

Xylene > 256 g/L [9]

DMSO 150 mg/mL [2]

Water 0.248 mg/L (at pH 7) [8]

Experimental Protocols
Safety Precautions

o Meptyldinocap is classified as acutely toxic and may cause skin irritation and sensitization.
It is also suspected of damaging the unborn child and may cause damage to organs through
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prolonged or repeated exposure.

e Always handle meptyldinocap in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

o Consult the Safety Data Sheet (SDS) for complete safety information before handling.

Materials and Equipment

o Meptyldinocap analytical standard (=98% purity)[6]

» Acetonitrile (HPLC or residue analysis grade), acidified with 0.4% acetic acid[10]
e Volumetric flasks (Class A)

e Analytical balance

» Micropipettes

e Amber glass vials with screw caps

» Vortex mixer

e Ultrasonic bath

Preparation of Stock Standard Solution (e.g., 1000
Hg/mL)

o Equilibration: Allow the container of the meptyldinocap analytical standard to equilibrate to
room temperature before opening to prevent condensation.

e Weighing: Accurately weigh approximately 10 mg of the meptyldinocap standard into a
clean, dry weighing boat using an analytical balance.

¢ Dissolution: Quantitatively transfer the weighed standard into a 10 mL Class A volumetric
flask. Add a small volume of acidified acetonitrile (acetonitrile with 0.4% acetic acid) to
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dissolve the standard.[10] Use a vortex mixer or sonication to ensure complete dissolution.

 Dilution: Once the standard is completely dissolved, bring the flask to the final volume with
acidified acetonitrile.

o Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

o Transfer and Storage: Transfer the stock solution to an amber glass vial, label it clearly with
the compound name, concentration, solvent, preparation date, and initials of the preparer.
Store the stock solution in a refrigerator at 2-8°C or frozen at -20°C for long-term stability.[6]
Acidification of the solvent helps to ensure the stability of meptyldinocap in the standard
solution by minimizing hydrolysis.[1][10]

Preparation of Working Standard Solutions

Working standard solutions are prepared by serially diluting the stock solution with acidified
acetonitrile to the desired concentration range for calibration curves.

 Intermediate Standard (e.g., 10 pg/mL): Pipette 100 pL of the 1000 pg/mL stock solution into
a 10 mL volumetric flask and dilute to the mark with acidified acetonitrile.

o Working Standards (e.g., 0.01 to 1.0 ug/mL): Prepare a series of working standards by
further diluting the intermediate standard solution. For example, to prepare a 0.1 pg/mL
working standard, pipette 100 pL of the 10 pg/mL intermediate standard into a 10 mL
volumetric flask and dilute to the mark with acidified acetonitrile.

o Storage: Store working solutions in amber glass vials in a refrigerator. It is recommended to
prepare fresh working solutions regularly, as their stability may be shorter than that of the
stock solution.

Stability and Storage

Meptyldinocap is susceptible to hydrolysis, which converts it to its corresponding phenol, 2,4-
dinitro-6-(1-methylheptyl)phenol (2,4-DNOP).[1][11] To minimize degradation, the following
storage conditions are recommended:
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e Solid Standard: Store the neat analytical standard in a cool, dry, and dark place, as
recommended by the supplier (e.g., 2-8°C or -20°C).[6] The solid standard is stable for at
least 2 years when stored at -20°C.[6]

o Stock and Working Solutions: Standard solutions should be stored in a refrigerator or freezer.
[10] The use of acidified acetonitrile as a solvent enhances stability.[1][10] It is crucial to keep
the solutions in a cool and dark place to minimize both hydrolysis and photolysis.[1]

Visualization of Experimental Workflow
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Workflow for Meptyldinocap Analytical Standard Preparation
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Caption: Workflow for preparing meptyldinocap analytical standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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